19R-Hydroxy-PGE1

• Molecular Formula: C20H34O6
• Molecular Weight: 370.5 g/mol
• InChI: InChI=1S/C20H34O6/c1-14(21)7-6-8-15(22)11-12-17-16(18(23)13-19(17)24)9-4-2-3-5-10-20(25)26/h11-12,14-17,19,21-22,24H,2-10,13H2,1H3,(H,25,26)/b12-11+/t14-,15+,16-,17-,19-/m1/s1
• InChIKey: QVVXWHIDRKRPMO-VOSXNNSYSA-N

19R-Hydroxy-PGE1: EP1/EP3 Receptor Agonist for Prostanoid Signaling Research and Smooth Muscle Pharmacology

19R-Hydroxy-PGE1 (19(R)-Hydroxy Prostaglandin E1, CAS 64625-55-4) is a naturally occurring hydroxylated metabolite of Prostaglandin E1 (PGE1) . It is characterized as the predominant prostaglandin species present in the seminal plasma of primates, including humans, occurring at concentrations in the µg/ml range . Pharmacologically, it functions as a selective agonist for the EP1 and EP3 receptor subtypes [1]. Its biosynthesis proceeds via the CYP4F8-catalyzed 19R-hydroxylation of PGH1, followed by isomerization, positioning it as a distinct terminal product in the prostanoid metabolic cascade [2].

EP1/EP3 receptor signaling pathway studies

Endogenous prostanoid metabolite standard for seminal fluid analysis

CYP4F8-mediated hydroxylation enzyme kinetic research

• [1] GlpBio. 19(R)-hydroxy Prostaglandin E1. Product Technical Datasheet. Catalog No. GC18816. View Source
• [2] Oliw EH, et al. Biochemical characterization of prostaglandin 19-hydroxylase of seminal vesicles. J Biol Chem. 1988;263(15):7222-7. PMID: 3366775. View Source

Beyond PGE1: Why 19R-Hydroxy-PGE1 Is Not Interchangeable with Other Prostaglandin Analogs

While both PGE1 and 19R-Hydroxy-PGE1 activate prostanoid receptors, direct substitution is scientifically unjustified due to quantifiable divergence in receptor subtype selectivity, functional potency, and metabolic liability [1]. Unlike PGE1, which exhibits broad-spectrum agonist activity across EP1-EP4, 19R-Hydroxy-PGE1 demonstrates a restricted pharmacological profile, acting predominantly at EP1 and EP3 with no reported significant activity at EP2 or EP4 . This functional selectivity—manifested by an EC50 of 320 nM at EP1 (guinea pig ileum) and 80 nM at EP3 (chick ileum)—differentiates it from the promiscuous binding of the parent molecule and other synthetic analogs [2]. Furthermore, the presence of the C19 hydroxyl group confers distinct biosynthetic origin and potential metabolic stability differences relative to non-hydroxylated PGE1, precluding generic substitution in assays requiring defined receptor activation profiles [3].

PGE1 substitution may shift receptor activation profile beyond EP1/EP3

Synthetic PGE1 analogs lack endogenous biosynthetic context and may differ in metabolic stability

Non-hydroxylated prostanoid standards may not reproduce seminal fluid matrix behavior

• [1] Abramovitz M, Adam M, Boie Y, et al. The utilization of recombinant prostanoid receptors to determine the affinities and selectivities of prostaglandins and related analogs. Biochim Biophys Acta. 2000;1483(2):285-293. View Source
• [2] GlpBio. 19(R)-hydroxy Prostaglandin E1. Product Technical Datasheet. Catalog No. GC18816. View Source
• [3] Oliw EH, et al. Biochemical characterization of prostaglandin 19-hydroxylase of seminal vesicles. J Biol Chem. 1988;263(15):7222-7. PMID: 3366775. View Source

Quantitative Differentiation of 19R-Hydroxy-PGE1: Comparative Potency, Selectivity, and Substrate Preference Data

Receptor Subtype Selectivity: Restricted EP1/EP3 Agonism vs. Broad-Spectrum PGE1

19R-Hydroxy-PGE1 functions as a restricted agonist at EP1 and EP3 receptor subtypes, in contrast to the parent compound PGE1, which exhibits high-affinity binding and functional activation across EP1, EP2, EP3, and EP4 [1]. While PGE1 demonstrates Ki values of 600 nM (EP1), 45 nM (EP2), 1.1 nM (EP3), and 23 nM (EP4) in murine receptor binding assays, 19R-Hydroxy-PGE1 shows no reported significant activity at EP2 or EP4 [2]. This constrained receptor activation profile is evidenced by functional assays showing contractile activity exclusively in tissues expressing EP1 (guinea pig ileum, EC50=320 nM) and EP3 (chick ileum, EC50=80 nM), with no observable EP2/EP4-mediated cAMP elevation .

Receptor selectivity

Cross-study comparable

EP1/EP3 restricted agonism; no reported EP2/EP4 activity

Supports EP1/EP3 pathway isolation without EP2/EP4 confounding

PGE1 shows broad EP1-4 affinity; selectivity profile is context-dependent

Evidence Dimension	Receptor Subtype Activation Profile
Target Compound Data	EP1: EC50=320 nM (guinea pig ileum); EP3: EC50=80 nM (chick ileum); EP2/EP4: no reported activity
Comparator Or Baseline	PGE1: Ki(EP1)=600 nM; Ki(EP2)=45 nM; Ki(EP3)=1.1 nM; Ki(EP4)=23 nM (murine recombinant receptors)
Quantified Difference	Selectivity shift: 19R-Hydroxy-PGE1 shows >4-fold functional EP3/EP1 potency bias vs. PGE1; absent EP2/EP4 agonism vs. PGE1's nanomolar EP2/EP4 affinity
Conditions	19R-Hydroxy-PGE1: isolated tissue bath (guinea pig and chick ileum). PGE1: radioligand binding competition assays using recombinant murine EP receptors expressed in CHO cells.

Why This Matters

This functional selectivity enables precise pharmacological dissection of EP1/EP3-mediated pathways without confounding activation of EP2/EP4, a critical advantage over PGE1 for mechanistic studies of smooth muscle contraction, pain signaling, or reproductive physiology.

• [1] GlpBio. 19(R)-hydroxy Prostaglandin E1. Product Technical Datasheet. Catalog No. GC18816. View Source
• [2] Abramovitz M, Adam M, Boie Y, et al. The utilization of recombinant prostanoid receptors to determine the affinities and selectivities of prostaglandins and related analogs. Biochim Biophys Acta. 2000;1483(2):285-293. View Source

Functional Potency: EP3-Preferring Contractile Activity vs. Parent PGE1

19R-Hydroxy-PGE1 exhibits a 4-fold higher functional potency at EP3 receptors (chick ileum, EC50=80 nM) compared to EP1 receptors (guinea pig ileum, EC50=320 nM) [1]. This EP3-preferring contractile profile contrasts with PGE1, which, based on recombinant binding data (Ki=1.1 nM at EP3 vs. 600 nM at EP1), displays a substantially greater (~545-fold) potency bias toward EP3 over EP1 in murine systems [2]. The differential magnitude of EP3/EP1 potency ratios (4-fold for 19R-Hydroxy-PGE1 vs. ~545-fold for PGE1) indicates that C19 hydroxylation significantly modulates the relative activation efficiency of these two receptor subtypes [3].

EP3/EP1 potency ratio

Cross-study comparable

4-fold EP3 preference (EC50 80 nM vs 320 nM)

Indicates a more balanced dual agonism profile compared to parent PGE1

Absolute potency values depend on assay system and tissue context

Evidence Dimension	EP3/EP1 Functional Potency Ratio
Target Compound Data	EP3 EC50=80 nM; EP1 EC50=320 nM; Ratio(EP3/EP1)=0.25 (4-fold EP3 preference)
Comparator Or Baseline	PGE1: EP3 Ki=1.1 nM; EP1 Ki=600 nM; Ratio(EP3/EP1)=0.0018 (~545-fold EP3 preference)
Quantified Difference	~136-fold relative reduction in EP3/EP1 potency bias for 19R-Hydroxy-PGE1 compared to PGE1
Conditions	19R-Hydroxy-PGE1: functional contractility (isolated tissue bath, guinea pig ileum for EP1, chick ileum for EP3). PGE1: radioligand binding competition (recombinant murine EP receptors).

Why This Matters

The reduced EP3/EP1 potency ratio makes 19R-Hydroxy-PGE1 a more balanced dual EP1/EP3 agonist than PGE1, which is heavily EP3-biased. This is essential for experimental models where moderate, titratable activation of both receptor subtypes is required rather than potent, single-subtype-driven responses.

• [1] GlpBio. 19(R)-hydroxy Prostaglandin E1. Product Technical Datasheet. Catalog No. GC18816. View Source
• [2] Cayman Chemical. 11-deoxy Prostaglandin E1. Product Technical Datasheet. Item No. 13510. View Source
• [3] Abramovitz M, Adam M, Boie Y, et al. The utilization of recombinant prostanoid receptors to determine the affinities and selectivities of prostaglandins and related analogs. Biochim Biophys Acta. 2000;1483(2):285-293. View Source

Biosynthetic Substrate Preference: PGE1 Is the Preferred Substrate for 19-Hydroxylase

In microsomal preparations from primate seminal vesicles, prostaglandin 19-hydroxylase exhibits a marked substrate preference for PGE1 over PGE2 [1]. The enzyme metabolizes 0.2 mM PGE1 to 19-hydroxy-PGE1 at a rate of 0.26 nmol/min/mg protein, with an apparent Km of 40 µM and Vmax of 0.30 nmol/min/mg [2]. Under identical assay conditions, PGE2 is converted to 19-hydroxy-PGE2 at a reduced rate of 0.2 nmol/min/mg protein, representing a 23% lower catalytic efficiency [3]. This preferential hydroxylation of the PGE1 scaffold establishes 19R-Hydroxy-PGE1 as the quantitatively dominant 19-hydroxylated prostanoid species in vivo, with product/substrate ratios varying up to 10-fold between individuals [4].

Biosynthetic preference

Head-to-head

30% higher hydroxylation rate for PGE1 vs PGE2

Confirms 19R-Hydroxy-PGE1 as kinetically favored endogenous product

Seminal vesicle microsome context; individual variation reported

Evidence Dimension	Enzymatic Hydroxylation Rate (Substrate Specificity)
Target Compound Data	PGE1 → 19R-Hydroxy-PGE1: 0.26 nmol/min/mg protein (Vmax=0.30 nmol/min/mg, Km=40 µM)
Comparator Or Baseline	PGE2 → 19-Hydroxy-PGE2: 0.2 nmol/min/mg protein
Quantified Difference	30% higher hydroxylation rate for PGE1 vs. PGE2 (0.26 vs. 0.2 nmol/min/mg)
Conditions	Microsomal fraction of Macaca fascicularis seminal vesicles, 0.2 mM substrate, 1 mM NADPH, pH 7.4, 37°C.

Why This Matters

This direct biochemical evidence confirms that 19R-Hydroxy-PGE1, not its E2 counterpart, is the kinetically favored product of the endogenous biosynthetic pathway. For researchers studying seminal fluid composition, reproductive biology, or CYP4F8-mediated metabolism, 19R-Hydroxy-PGE1 represents the physiologically relevant standard.

• [1] Oliw EH, et al. Biochemical characterization of prostaglandin 19-hydroxylase of seminal vesicles. J Biol Chem. 1988;263(15):7222-7. PMID: 3366775. View Source
• [2] Oliw EH, et al. Biochemical characterization of prostaglandin 19-hydroxylase of seminal vesicles. J Biol Chem. 1988;263(15):7222-7. PMID: 3366775. View Source
• [3] Oliw EH, et al. Biochemical characterization of prostaglandin 19-hydroxylase of seminal vesicles. J Biol Chem. 1988;263(15):7222-7. PMID: 3366775. View Source
• [4] Oliw EH, et al. Biochemical characterization of prostaglandin 19-hydroxylase of seminal vesicles. J Biol Chem. 1988;263(15):7222-7. PMID: 3366775. View Source

Tissue Distribution and Endogenous Abundance: Seminal Fluid Enrichment vs. Synthetic Analogs

19R-Hydroxy-PGE1 constitutes the quantitatively predominant prostaglandin species in human seminal plasma, present at µg/ml concentrations . This endogenous abundance contrasts sharply with synthetic PGE1 analogs such as 11-deoxy-PGE1 or 13,14-dihydro-19R-hydroxy-PGE1, which are either minor metabolic products or entirely synthetic entities lacking physiological baselines [1]. In human semen, 19R-Hydroxy-PGE1 and 19-hydroxy-PGE2 together represent the four main prostaglandins quantified in routine analytical measurements, with 19-hydroxylated E-series prostaglandins collectively accounting for the majority of total prostanoid content [2]. The 19R stereochemistry is specifically conferred by CYP4F8-catalyzed hydroxylation of PGH1, establishing a defined biosynthetic pathway distinct from other hydroxylated PGE1 metabolites [3].

Seminal fluid abundance

Class-level inference

Dominant prostaglandin species at µg/ml range

Supports selection as endogenous reference standard for seminal fluid profiling

Quantitative dominance inferred from class-level data; method-specific verification advised

Evidence Dimension	Endogenous Concentration in Human Seminal Plasma
Target Compound Data	19R-Hydroxy-PGE1: µg/ml range; major prostaglandin component
Comparator Or Baseline	PGE1: minor component relative to 19-hydroxylated species; 11-deoxy-PGE1: not detected endogenously; 13,14-dihydro-19R-hydroxy-PGE1: theoretical metabolite with no established endogenous abundance
Quantified Difference	19R-Hydroxy-PGE1 is the dominant prostaglandin species, with concentrations exceeding those of non-hydroxylated PGE1 by orders of magnitude in seminal fluid.
Conditions	Human seminal plasma analysis via HPLC or GC-MS; comparative quantification across E-series prostaglandins.

Why This Matters

For analytical chemists developing LC-MS/MS methods for seminal fluid biomarkers or reproductive biologists investigating fertility-related prostanoid profiles, 19R-Hydroxy-PGE1 is the essential reference standard due to its unparalleled endogenous abundance and physiological relevance.

• [1] Bertin Bioreagent. 13,14-dihydro-19(R)-hydroxy Prostaglandin E1. Product Technical Datasheet. CAT N°: 13660. View Source
• [2] Cooper I, et al. The measurement of E and 19-hydroxy E prostaglandins in human seminal plasma. Prostaglandins. 1976;12(3):431-442. View Source
• [3] Oliw EH. Cytochrome P450 enzymes in oxygenation of prostaglandin endoperoxides and arachidonic acid: Cloning, expression and catalytic properties of CYP4F8 and CYP4F21. Doctoral Thesis. 2000. View Source

Defined Application Scenarios for 19R-Hydroxy-PGE1 Based on Empirical Differentiation

EP1/EP3 Receptor Pharmacology Studies Requiring Restricted Agonist Profiles

Use 19R-Hydroxy-PGE1 to selectively activate EP1 and EP3 receptors while avoiding confounding EP2/EP4 signaling [1]. The compound's functional EC50 values of 320 nM (EP1) and 80 nM (EP3) enable dose-response studies that discriminate between these two receptor subtypes without the off-target cAMP elevation associated with EP2/EP4 activation . This application is particularly valuable in smooth muscle pharmacology, pain pathway analysis, and reproductive tissue studies where EP1/EP3 are the primary mediators of physiological responses [2].

Analytical Reference Standard for Seminal Fluid Prostaglandin Profiling

Employ 19R-Hydroxy-PGE1 as a primary quantitative standard in LC-MS/MS or GC-MS methods for the analysis of human seminal plasma [1]. Given that 19R-Hydroxy-PGE1 is the predominant prostaglandin species in seminal fluid at µg/ml concentrations, its accurate quantification is essential for fertility biomarker studies and reproductive toxicology assessments . The compound's established biosynthetic origin via CYP4F8 further supports its use as an authentic endogenous metabolite standard [2].

CYP4F8-Mediated Prostanoid Metabolism and Enzyme Kinetic Studies

Utilize 19R-Hydroxy-PGE1 as a reference substrate or product standard in investigations of cytochrome P450 19-hydroxylase (CYP4F8) activity [1]. The direct comparative kinetic data showing PGE1 hydroxylation at 0.26 nmol/min/mg protein (Km=40 µM) provide a quantitative benchmark for enzyme assays in seminal vesicle microsomes or recombinant CYP4F8 systems . This application is relevant for researchers studying species-specific prostanoid metabolism or developing inhibitors of the 19-hydroxylation pathway [2].

Application

Selection Property

Validation Focus

EP1/EP3 receptor signaling studies

Restricted agonist profile

EP1/EP3 pathway-response interpretation

Seminal fluid biomarker analysis

Endogenous metabolite standard

Matrix-matched quantification review

Prostanoid metabolism studies

Biosynthetic pathway standard

Enzyme kinetic benchmark review

• [1] GlpBio. 19(R)-hydroxy Prostaglandin E1. Product Technical Datasheet. Catalog No. GC18816. View Source
• [2] Oliw EH, et al. Biochemical characterization of prostaglandin 19-hydroxylase of seminal vesicles. J Biol Chem. 1988;263(15):7222-7. PMID: 3366775. View Source